Cas no 2171626-53-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic acid
• CAS No: 2171626-53-0
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5961732
• PubChem ID: 165494844
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylcyclopropyl)carbamoyl]propanoic acid
• EN300-1485899
• 2171626-53-0

• Inchi： 1S/C23H24N2O5/c1-13-10-19(13)24-22(28)20(11-21(26)27)25-23(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-20H,10-12H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： PMZUBRHJDFGDOO-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC1C

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic Acid (CAS No. 2171626-53-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2171626-53-0, features a complex molecular structure that includes a fluorenyl moiety and a carbamoyl group, making it a promising candidate for various biochemical applications.

The< strong>molecular architecture of this compound is particularly noteworthy, as it combines a rigid fluorene core with functional groups that enhance its reactivity and potential biological activity. The presence of the< strong>methoxycarbonyl group and the< strong>2-methylcyclopropyl side chain contributes to its unique chemical properties, which are being explored in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The< strong>fluorenyl methoxycarbonyl moiety in this compound is particularly interesting because it has been shown to enhance the stability and bioavailability of therapeutic agents. This feature makes it an attractive scaffold for drug design and optimization.

One of the most compelling aspects of< strong>3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic acid is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The< strong>cyclic structure provided by the< strong>2-methylcyclopropyl group helps to stabilize the compound against metabolic degradation, making it an ideal candidate for further development.

The< strong>pharmaceutical industry has been actively investigating this compound for its potential use in targeted therapy. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on specific enzymes and receptors involved in disease progression. For instance, modifications to the< strong>methoxycarbonyl group could lead to enhanced binding affinity to therapeutic targets, thereby improving the efficacy of drug candidates.

The synthesis of< strong>3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to ensure high yield and purity. These synthetic methodologies are critical for producing compounds with the desired structural integrity for further biological evaluation.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of the fluorene core make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers are exploring ways to incorporate this compound into novel materials that could improve device performance and efficiency.

The< strong>biochemical research community has also been intrigued by the potential of this compound as a tool for studying enzyme mechanisms and protein interactions. Its structural complexity allows researchers to probe the dynamics of biological systems at a molecular level. By using this compound as a probe molecule, scientists can gain insights into how enzymes function and how they can be modulated for therapeutic purposes.

The development of< strong>3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcyclopropyl)carbamoylpropanoic acid is part of a broader effort to discover and develop new chemical entities that can address unmet medical needs. The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising candidates for further optimization. These advancements have enabled researchers to rapidly evaluate the potential of new compounds like this one.

In conclusion, CAS No. 2171626-53-0, represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and versatile applications. The combination of the fluorenyl moiety, methoxycarbonyl group, and 2-methylcyclopropyl side chain makes it a valuable scaffold for drug discovery and material science research. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex biological challenges.